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Compound of Interest

Compound Name:
1,3-Benzodioxol-5-amine, 6-

propyl-

CAS No.: 69797-90-6

Cat. No.: B184765

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Landscape of a Niche
Molecule
This technical guide delves into the chemical properties of 1,3-Benzodioxol-5-amine, 6-
propyl-, a molecule of interest within the broader class of benzodioxole derivatives. It is

imperative to state at the outset that while the benzodioxole scaffold is well-represented in

medicinal chemistry literature, 1,3-Benzodioxol-5-amine, 6-propyl- itself is a compound with a

limited footprint in published, peer-reviewed research. Consequently, this guide is structured to

provide a robust theoretical and practical framework by integrating established data on the core

molecule with scientifically sound extrapolations from closely related analogues. Our objective

is to equip researchers with a comprehensive understanding of its foundational chemistry, a

plausible pathway for its synthesis, and a forward-looking perspective on its potential

applications in drug discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b184765#bc-rfq
https://www.benchchem.com/product/b184765/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-benzodioxol-5-amine-6-propyl
https://www.benchchem.com/product/b184765/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-benzodioxol-5-amine-6-propyl
https://www.benchchem.com/product/b184765/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-benzodioxol-5-amine-6-propyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Identity and Physicochemical Properties
1,3-Benzodioxol-5-amine, 6-propyl- is a substituted aromatic amine featuring a benzodioxole

ring system. The strategic placement of the amine and propyl groups on the aromatic ring

dictates its electronic and steric properties, which in turn influence its reactivity and potential

biological interactions.

Property Value Source

Molecular Formula C₁₀H₁₃NO₂ [1]

Molecular Weight 179.22 g/mol [1]

IUPAC Name
6-propyl-1,3-benzodioxol-5-

amine
[1]

CAS Number 69797-90-6 [1]

Canonical SMILES
CCCC1=CC2=C(C=C1N)OCO

2
[1]

Predicted XLogP3 2.4 [1]

The predicted XLogP3 value of 2.4 suggests a moderate lipophilicity, a key parameter in drug

design influencing membrane permeability and oral bioavailability.

Caption: Chemical structure of 1,3-Benzodioxol-5-amine, 6-propyl-.

Putative Synthesis Pathway
While a direct, published synthesis for 1,3-Benzodioxol-5-amine, 6-propyl- is not readily

available, a plausible and chemically sound route can be proposed starting from the

commercially available dihydrosafrole (5-propyl-1,3-benzodioxole). This multi-step synthesis

involves an electrophilic aromatic substitution (nitration) followed by a reduction of the nitro

group.
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5-Propyl-1,3-benzodioxole
(Dihydrosafrole) 6-Nitro-5-propyl-1,3-benzodioxole

Nitration
(HNO₃, H₂SO₄ or Ac₂O) 1,3-Benzodioxol-5-amine, 6-propyl-

Reduction
(e.g., Fe/HCl, H₂/Pd-C)

Amine-based Reactions

Ring-based Reactions

1,3-Benzodioxol-5-amine,
6-propyl-

Acylation
(RCOCl, Ac₂O)

Alkylation
(R-X)

Diazotization
(NaNO₂, HCl)

Halogenation
(e.g., NBS, Br₂)

Further Nitration
(HNO₃)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184765/docs#an-in-depth-technical-guide-to-1-3-
benzodioxol-5-amine-6-propyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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